2-(2-Chlorophenyl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C19H18ClF3N2O2/c20-16-4-2-1-3-13(16)11-18(26)25-9-7-15(8-10-25)27-17-6-5-14(12-24-17)19(21,22)23/h1-6,12,15H,7-11H2
• InChI Key: RCTSLJHZPDKWMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClF3N2O2
• Molecular Weight: 398.8 g/mol

Description

2-(2-Chlorophenyl)-1-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H18ClF3N2O2 and its molecular weight is 398.81. The purity is usually 95%.
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Scientific Research Applications

Photoadducts and Dehydrochlorination Studies

Research conducted by T. Shimo et al. (1987) involved sensitized photoreactions of 2-pyrones with chloroethylenes to generate [2+2]cycloadducts and benzene derivatives or cyclobutanecarboxylic acids. The study detailed the reaction mechanisms and structural outcomes, contributing to the understanding of photochemistry in similar chlorophenyl and piperidinyl compounds T. Shimo et al., 1987.

Thermal and Structural Studies

Another study focused on the thermal, optical, etching, and structural characteristics of a chemically related compound, highlighting the importance of such analyses for the development of new materials with potential applications in various scientific fields C. S. Karthik et al., 2021.

Microwave-Assisted Synthesis and Antibacterial Activity

Research by Ram C.Merugu et al. (2010) explored the microwave-assisted synthesis of piperidin-1-yl phenyl ethanone derivatives, demonstrating their potential antibacterial activity. This study showcases the pharmaceutical applications of such compounds, particularly in developing new antibacterial agents Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010.

Hydrogen-Bonding Patterns in Enaminones

The work of James L. Balderson et al. (2007) examined the hydrogen-bonding patterns in enaminones, including a piperidin-2-ylidene analogue. Understanding these molecular interactions is crucial for designing compounds with desired physical and chemical properties James L. Balderson et al., 2007.

Uncatalyzed Reactions for Cyclobutene Synthesis

A study by B. Alcaide et al. (2015) introduced a metal-free direct [2+2] cycloaddition reaction of alkynes, utilizing 1,2-dipole precursors to synthesize substituted cyclobutenes at room temperature. This innovative approach could have implications in synthetic chemistry and material science B. Alcaide, P. Almendros, Israel Fernández, Carlos Lázaro‐Milla, 2015.